Batatasin III

• CAS No.: 56684-87-8
• Product Name: Batatasin III
• Molecular Formula: C15H16O3
• Molecular Weight: 244.28 g/mol
• IUPAC Name: 3-[2-(3-hydroxyphenyl)ethyl]-5-methoxyphenol
• Standard InChI: InChI=1S/C15H16O3/c1-18-15-9-12(8-14(17)10-15)6-5-11-3-2-4-13(16)7-11/h2-4,7-10,16-17H,5-6H2,1H3
• Standard InChIKey: VYQXIUVIYICVCM-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)O)CCC2=CC(=CC=C2)O
• Canonical SMILES: COC1=CC(=CC(=C1)O)CCC2=CC(=CC=C2)O
• Appearance: Powder
• Melting Point: 93.5-94.5°C
• Physical Description: Solid
• Description: Batatasin III belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Batatasin III exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, batatasin iii is primarily located in the membrane (predicted from logP). Outside of the human body, batatasin iii can be found in root vegetables. This makes batatasin iii a potential biomarker for the consumption of this food product.
• PubChem Compound: 10466989
• Last Modified: Nov 11 2021